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Compound of Interest

Compound Name: N6-Methyl-2-methyl thioadenosine

Cat. No.: B12390159 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for N6-Methyl-2-methyl thioadenosine, a purine nucleoside analog. While a

specific Safety Data Sheet (SDS) for N6-Methyl-2-methyl thioadenosine is not readily

available, this document synthesizes safety protocols based on closely related compounds and

general best practices for handling nucleoside analogs.

Chemical and Physical Properties:

Property Value

Molecular Formula C12H17N5O4S[1][2]

Molecular Weight 327.36 g/mol [1][2]

Appearance
Assumed to be a white to off-white solid, similar

to related compounds.

Solubility

No specific data available. Assume it requires a

suitable solvent like DMSO for biological

experiments.

Personal Protective Equipment (PPE)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12390159?utm_src=pdf-interest
https://www.benchchem.com/product/b12390159?utm_src=pdf-body
https://www.benchchem.com/product/b12390159?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/67228673
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylthio-N6-methyladenosine
https://pubchem.ncbi.nlm.nih.gov/compound/67228673
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methylthio-N6-methyladenosine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When handling N6-Methyl-2-methyl thioadenosine, a comprehensive approach to personal

protection is crucial to minimize exposure risks. The following table outlines the recommended

PPE.

PPE Category Recommended Equipment Standard

Eye/Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166[3]

Skin Protection

Nitrile gloves (double-gloving

recommended) and a lab coat.

[4][5]

Ensure gloves are suitable for

the task and change them

immediately after contact with

the chemical.[4][6]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[3] If dust formation

is unavoidable or working in a

poorly ventilated area, a

NIOSH-approved N95

respirator or higher is

recommended.

Follow established respiratory

protection program guidelines.

Foot Protection Closed-toe shoes.[5] N/A

Operational Plan: Step-by-Step Handling Workflow
Adherence to a strict operational workflow is essential to ensure safety and prevent

contamination.
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Workflow for Handling N6-Methyl-2-methyl thioadenosine

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS) of a similar compound

Conduct a risk assessment for the specific experiment

Don appropriate Personal Protective Equipment (PPE)

Work in a designated area, preferably a chemical fume hood

Weigh the solid compound carefully to avoid dust formation

Prepare solutions in a well-ventilated area

Decontaminate work surfaces and equipment

Properly label and store the compound

Remove and dispose of PPE correctly

Dispose of waste in a designated hazardous waste container

Follow institutional and local regulations for chemical waste disposal

Click to download full resolution via product page

Handling Workflow Diagram
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Storage and Stability:

Storage: Store in a freezer.[3][6]

Stability: Stable under normal conditions.[3]

Incompatible Materials: Strong oxidizing agents.[3]

Disposal Plan
Proper disposal of N6-Methyl-2-methyl thioadenosine and any contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Collection: All waste materials, including unused compounds, contaminated lab

supplies (e.g., pipette tips, tubes, gloves), and cleaning materials, should be collected in a

clearly labeled, sealed, and appropriate hazardous waste container.

Disposal Procedure: Disposal should be carried out in accordance with all applicable federal,

state, and local environmental regulations. Consult your institution's Environmental Health

and Safety (EHS) department for specific guidelines. Do not dispose of this chemical down

the drain or in regular trash.

First Aid Measures:

In case of exposure, follow these immediate first aid procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Seek medical attention immediately.[7]
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This guide provides a framework for the safe handling of N6-Methyl-2-methyl thioadenosine.

Researchers are strongly encouraged to consult with their institution's safety office to ensure

compliance with all specific protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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